2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C15H17ClN2O2S/c1-9-5-6-11(16)12(7-9)20-15(3,4)13(19)18-14-17-8-10(2)21-14/h5-8H,1-4H3,(H,17,18,19)
• InChI Key: ZDUYJBBDNLVTFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OC(C)(C)C(=O)NC2=NC=C(S2)C
• Molecular Formula: C15H17ClN2O2S
• Molecular Weight: 324.8 g/mol

Description

The chemical compound 2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide, also known as CGP 7930, is a selective antagonist of the GABAB receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide 7930 is a selective antagonist of the GABAB receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. The GABAB receptor plays a key role in the modulation of neurotransmitter release, neuronal excitability, and synaptic plasticity. This compound 7930 binds to the GABAB receptor and prevents the activation of downstream signaling pathways, leading to a decrease in neuronal inhibition.
Biochemical and Physiological Effects:
This compound 7930 has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to reduce the release of glutamate, which may contribute to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide 7930 has several advantages for lab experiments. It is highly selective for the GABAB receptor, which allows for the study of the specific effects of GABAB receptor blockade. It is also relatively stable and easy to handle in the laboratory. However, this compound 7930 has some limitations for lab experiments. It has a relatively short duration of action, which may limit its usefulness in certain experiments. It is also relatively expensive, which may limit its availability for some researchers.

Future Directions

There are several future directions for the study of 2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide 7930. One potential direction is the further exploration of its therapeutic potential in various neurological and psychiatric disorders. Another potential direction is the study of its effects on synaptic plasticity and learning and memory. Additionally, the development of more selective and potent GABAB receptor antagonists may lead to new insights into the role of the GABAB receptor in the central nervous system.

Scientific Research Applications

2-(2-chloro-5-methylphenoxy)-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)propanamide 7930 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, anticonvulsant, and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of drug addiction, schizophrenia, and neuropathic pain.